Cas no 93589-62-9 (S-propyl (1-phenylethyl)propylcarbamothioate)
93589-62-9 structure
Product Name:S-propyl (1-phenylethyl)propylcarbamothioate
CAS No:93589-62-9
MF:C15H23NOS
MW:265.414222955704
CID:1981459
PubChem ID:185268
Update Time:2025-04-21
S-propyl (1-phenylethyl)propylcarbamothioate Chemical and Physical Properties
Names and Identifiers
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- S-propyl (1-phenylethyl)propylcarbamothioate
- Carbamothioic acid, (1-phenylethyl)propyl-, S-propyl ester
- 93589-62-9
- DTXSID00918318
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- Inchi: 1S/C15H23NOS/c1-4-11-16(15(17)18-12-5-2)13(3)14-9-7-6-8-10-14/h6-10,13H,4-5,11-12H2,1-3H3
- InChI Key: YABVEJBHWZFAFV-UHFFFAOYSA-N
- SMILES: S(CCC)C(N(CCC)C(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 265.15003553Da
- Monoisotopic Mass: 265.15003553Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 45.6Ų
S-propyl (1-phenylethyl)propylcarbamothioate Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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